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Compound of Interest

Compound Name: Strontium salicylate

Cat. No.: B1505787 Get Quote

An In-depth Review of the Physicochemical Properties, Synthesis, and Biological Activity of

Strontium Salicylate (CAS Number: 526-26-1) for Researchers, Scientists, and Drug

Development Professionals.

Introduction
Strontium salicylate, the salt formed from strontium and salicylic acid, is a compound of

increasing interest in the pharmaceutical and fine chemical sectors.[1][2] Its potential

therapeutic applications are derived from the combined biological activities of its constituent

ions. The salicylate moiety is a well-established non-steroidal anti-inflammatory drug (NSAID)

that functions primarily through the inhibition of cyclooxygenase (COX) enzymes, thereby

reducing the production of pro-inflammatory prostaglandins.[3][4][5] The strontium cation has

demonstrated a significant role in bone metabolism, promoting bone formation and reducing

bone resorption, making it a subject of investigation for osteoporosis therapies.[6][7] This

technical guide provides a detailed overview of the core properties, synthesis, and biological

mechanisms of strontium salicylate, presenting data in a structured format for researchers

and drug development professionals.

Physicochemical Properties of Strontium Salicylate
Strontium salicylate is a white crystalline or powdery substance, characterized by its odorless

nature and a sweet, saline taste.[1][2] It is soluble in water and alcohol and is known to

decompose upon heating.[1][2] For stability, it should be protected from light.[1][2]
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Property Value Reference(s)

CAS Number 526-26-1 [1][8][9][10]

Molecular Formula C₁₄H₁₀O₆Sr [1][9][10]

Molecular Weight 361.85 g/mol [1][9][10]

Appearance
White crystalline or powdery

substance
[1][2]

Taste Sweet saline [1][2]

Odor Odorless [1][2]

Solubility Soluble in water and alcohol [1][2]

Boiling Point 336.3 °C at 760 mmHg [1][9]

Flash Point 144.5 °C [1][9]

Decomposition Decomposes when heated [1][2]

Stability Protect from light [1][2]

Synthesis of Strontium Salicylate
A common and efficient method for the synthesis of strontium salicylate involves the

neutralization reaction between salicylic acid and strontium carbonate in an aqueous medium.

This method is particularly suitable for producing high-purity strontium salts of temperature-

sensitive anions.

Experimental Protocol: Synthesis of Strontium
Salicylate
Objective: To synthesize strontium salicylate from salicylic acid and strontium carbonate.

Materials:

Salicylic acid (C₇H₆O₃)

Strontium carbonate (SrCO₃)
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Deionized water

Reaction vessel with stirring capability and temperature control

Filtration apparatus

Drying oven

Procedure:

Dissolution of Salicylic Acid: In the reaction vessel, dissolve a calculated amount of salicylic

acid in deionized water. The concentration should be adjusted to ensure complete

dissolution, which may be facilitated by gentle heating.

Addition of Strontium Carbonate: While stirring the salicylic acid solution, slowly add an

equimolar amount of strontium carbonate powder. The addition should be gradual to control

the effervescence resulting from the release of carbon dioxide gas.

Reaction: Continue stirring the mixture at a controlled temperature, for instance, at or below

40°C, to prevent the degradation of the salicylate. The reaction is complete when the

effervescence ceases.

Filtration: Filter the resulting solution to remove any unreacted starting material or insoluble

impurities.

Crystallization: Allow the filtrate to cool, which will induce the crystallization of strontium
salicylate. The yield can be maximized by further concentrating the solution through

evaporation.

Isolation and Drying: Collect the strontium salicylate crystals by filtration and wash them

with a small amount of cold deionized water. Dry the crystals in an oven at a moderate

temperature (e.g., 60-80°C) until a constant weight is achieved.

Characterization: The identity and purity of the synthesized strontium salicylate can be

confirmed using analytical techniques such as Fourier-Transform Infrared (FTIR) spectroscopy,

X-ray Diffraction (XRD), and thermal analysis (TGA/DTA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1505787?utm_src=pdf-body
https://www.benchchem.com/product/b1505787?utm_src=pdf-body
https://www.benchchem.com/product/b1505787?utm_src=pdf-body
https://www.benchchem.com/product/b1505787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Mechanisms of Action
The pharmacological effects of strontium salicylate are twofold, stemming from the distinct

actions of the salicylate and strontium ions.

Anti-inflammatory Action of the Salicylate Moiety
The salicylate component of strontium salicylate is responsible for its anti-inflammatory

properties. The primary mechanism of action is the inhibition of cyclooxygenase (COX)

enzymes, particularly the inducible isoform, COX-2.[3][5]
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Caption: Mechanism of anti-inflammatory action of the salicylate component.

Experimental Protocol: In Vitro COX Inhibition Assay
Objective: To determine the inhibitory effect of strontium salicylate on COX-1 and COX-2

activity.

Materials:

Purified COX-1 and COX-2 enzymes

Arachidonic acid (substrate)

Strontium salicylate

A known COX inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) as a positive control
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Reaction buffer

96-well plates

Plate reader for detecting prostaglandin production (e.g., via ELISA)

Procedure:

Reagent Preparation: Prepare solutions of strontium salicylate at various concentrations.

Enzyme and Inhibitor Incubation: In a 96-well plate, add the reaction buffer, the COX enzyme

(either COX-1 or COX-2), and the different concentrations of strontium salicylate or the

control inhibitor. Incubate for a defined period (e.g., 15 minutes) at 37°C to allow for inhibitor-

enzyme interaction.

Initiation of Reaction: Add arachidonic acid to each well to start the enzymatic reaction.

Reaction Termination: After a specific incubation time (e.g., 10 minutes), stop the reaction by

adding a suitable reagent (e.g., a strong acid).

Prostaglandin Quantification: Measure the amount of prostaglandin E₂ (PGE₂) produced in

each well using a commercial ELISA kit according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of COX inhibition for each concentration of

strontium salicylate relative to the vehicle control. Determine the IC₅₀ value (the

concentration that causes 50% inhibition) by plotting the percentage of inhibition against the

logarithm of the strontium salicylate concentration.

Bone Metabolism Modulation by the Strontium Moiety
The strontium ion has been shown to have a beneficial effect on bone health by stimulating

bone formation and inhibiting bone resorption.[6] One of the key signaling pathways implicated

in this process is the Wnt/β-catenin pathway. Strontium can activate this pathway, leading to

the expression of genes involved in osteoblast differentiation and bone formation.[11][12]
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Caption: Strontium's activation of the Wnt/β-catenin signaling pathway in osteoblasts.

Experimental Protocol: Osteoblast Differentiation Assay
Objective: To evaluate the effect of strontium salicylate on the differentiation of pre-

osteoblastic cells.

Materials:

Pre-osteoblastic cell line (e.g., MC3T3-E1)

Cell culture medium and supplements

Strontium salicylate

Osteogenic differentiation medium (containing ascorbic acid and β-glycerophosphate)

Alkaline phosphatase (ALP) activity assay kit

Alizarin Red S staining solution

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the pre-osteoblastic cells in multi-well plates and allow them to adhere

and reach a specific confluency.

Treatment: Replace the culture medium with osteogenic differentiation medium containing

various concentrations of strontium salicylate. Include a control group with osteogenic

medium alone.
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Culture: Culture the cells for an extended period (e.g., 7-21 days), replacing the medium

every 2-3 days.

Alkaline Phosphatase (ALP) Activity: At an early time point (e.g., day 7), measure the ALP

activity, an early marker of osteoblast differentiation, using a commercial assay kit.

Mineralization Assay (Alizarin Red S Staining): At a later time point (e.g., day 21), assess the

formation of mineralized nodules by staining the cells with Alizarin Red S. This stain binds to

calcium deposits.

Quantification: For Alizarin Red S staining, the stain can be extracted and quantified

spectrophotometrically to measure the extent of mineralization.

Data Analysis: Compare the ALP activity and mineralization in the strontium salicylate-

treated groups to the control group to determine the effect on osteoblast differentiation.

Conclusion
Strontium salicylate is a compound with significant potential, combining the well-documented

anti-inflammatory properties of salicylates with the bone-health-promoting effects of strontium.

The detailed physicochemical data, synthesis protocol, and methodologies for evaluating its

biological activity provided in this guide offer a solid foundation for researchers and drug

development professionals to further explore its therapeutic applications. The elucidation of its

mechanisms of action, particularly its influence on the COX and Wnt/β-catenin signaling

pathways, opens avenues for the development of novel treatments for inflammatory conditions

and bone disorders. Further in-depth studies are warranted to fully characterize its

pharmacokinetic and pharmacodynamic profiles and to establish its clinical efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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